Cas no 1783613-63-7 (2-fluoro-6-(piperidin-4-yl)methylphenol)

• Product Name: 2-fluoro-6-(piperidin-4-yl)methylphenol
• CAS No: 1783613-63-7
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 5833490
• PubChem ID: 84780644
• Update Time: 2025-06-08

2-fluoro-6-(piperidin-4-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(piperidin-4-yl)methylphenol
• 2-fluoro-6-[(piperidin-4-yl)methyl]phenol
• EN300-1856791
• 1783613-63-7

• Inchi： 1S/C12H16FNO/c13-11-3-1-2-10(12(11)15)8-9-4-6-14-7-5-9/h1-3,9,14-15H,4-8H2
• InChI Key： DFHNRLBXFNANPL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)CC1CCNCC1

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-fluoro-6-(piperidin-4-yl)methylphenol

Introduction to 2-Fluoro-6-(Piperidin-4-yl)methylphenol (CAS No. 1783613-63-7)

2-Fluoro-6-(piperidin-4-yl)methylphenol (CAS No. 1783613-63-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted phenol moiety and a piperidine ring linked via a methyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The fluoro-substituted phenol moiety in 2-fluoro-6-(piperidin-4-yl)methylphenol is known for its ability to modulate the activity of enzymes and receptors, which is crucial for drug design. Fluorine atoms, due to their high electronegativity, can significantly influence the electronic properties of the molecule, enhancing its binding affinity and selectivity. This property is particularly valuable in the development of drugs targeting specific biological pathways.

The piperidine ring in 2-fluoro-6-(piperidin-4-yl)methylphenol is another key structural element that contributes to its biological activity. Piperidine rings are common in many bioactive compounds and are known for their ability to form stable interactions with protein targets. The presence of the piperidine ring can enhance the lipophilicity of the molecule, facilitating its cellular uptake and distribution.

Recent studies have explored the potential therapeutic applications of 2-fluoro-6-(piperidin-4-yl)methylphenol in various disease models. One notable area of research is its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving multiple signaling pathways, and compounds that can selectively modulate these pathways are highly sought after. Preliminary studies have shown that 2-fluoro-6-(piperidin-4-yl)methylphenol exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Another promising application of 2-fluoro-6-(piperidin-4-yl)methylphenol is in the treatment of neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neuronal function. Compounds that can protect neurons from oxidative stress and promote neurogenesis are of great interest. Research has indicated that 2-fluoro-6-(piperidin-4-yl)methylphenol may have neuroprotective effects by scavenging free radicals and reducing oxidative damage.

In addition to its anti-inflammatory and neuroprotective properties, 2-fluoro-6-(piperidin-4-yl)methylphenol has also been investigated for its potential as an analgesic agent. Pain management remains a significant challenge in clinical practice, and there is a need for new analgesic drugs with improved efficacy and fewer side effects. Studies have shown that 2-fluoro-6-(piperidin-4-yl)methylphenol can effectively reduce pain responses in animal models, suggesting its potential as a novel analgesic compound.

The pharmacokinetic properties of 2-fluoro-6-(piperidin-4-yl)methylphenol have also been studied to understand its behavior in biological systems. Pharmacokinetic data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its therapeutic efficacy. The compound's lipophilicity allows it to cross biological membranes easily, while its metabolic stability ensures that it remains active in the body for an extended period.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of 2-fluoro-6-(piperidin-4-yl)methylphenol. Preclinical studies are ongoing to evaluate its efficacy and safety in various disease models, and clinical trials may be initiated in the future to assess its therapeutic benefits in human patients.

In conclusion, 2-fluoro-6-(piperidin-4-yl)methylphenol (CAS No. 1783613-63-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for the development of new therapeutic agents targeting inflammation, neurodegeneration, and pain management. Continued research into this compound will likely yield valuable insights into its mechanisms of action and clinical applications.